Cas no 1527519-16-9 (1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester, (4R)-)

• Product Name: 1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester, (4R)-
• CAS No: 1527519-16-9
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5310504
• PubChem ID: 90346127
• Update Time: 2025-07-16

1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester, (4R)- Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester, (4R)-
• PS-19408
• F89742
• SCHEMBL15958471
• MFCD34646073
• BENZYL (4R)-1-OXA-8-AZASPIRO[3.5]NONANE-8-CARBOXYLATE
• 1527519-16-9
• Benzyl (R)-1-oxa-6-azaspiro[3.5]nonane-6-carboxylate

• Inchi： 1S/C15H19NO3/c17-14(18-11-13-5-2-1-3-6-13)16-9-4-7-15(12-16)8-10-19-15/h1-3,5-6H,4,7-12H2/t15-/m1/s1
• InChI Key： OQWGZBJXUTYQAE-OAHLLOKOSA-N
• SMILES： O1[C@]2(CCCN(C(OCC3=CC=CC=C3)=O)C2)CC1

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester, (4R)-

Introduction to 1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester, (4R) and Its Significance in Modern Chemical Research

1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester, (4R), identified by the CAS number 1527519-16-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic structure, characterized by its oxygen and nitrogen heterocycles, has garnered attention due to its unique stereochemical properties and potential applications in drug discovery. The compound's rigid framework and functionalizable side chains make it a versatile scaffold for designing novel bioactive molecules.

The molecular architecture of 1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester, (4R) incorporates a spirocyclic core, which is a privileged structure in medicinal chemistry. Spirocycles are known for their conformational rigidity and ability to mimic the binding pockets of biological targets, thereby enhancing binding affinity and selectivity. The presence of both oxygen and nitrogen atoms in the spirocycle introduces additional hydrogen bonding opportunities, which can be exploited to improve interactions with biological receptors.

In recent years, there has been growing interest in the development of spirocyclic compounds as pharmacological agents. These molecules have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and oncology. The specific stereochemistry of (4R)-1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester is particularly noteworthy, as the (4R) configuration has been associated with enhanced biological activity in several lead compounds. This stereochemical preference underscores the importance of precise structural control in the design of bioactive molecules.

The ester functionality at the 6-position of the spirocycle provides a site for further derivatization, allowing chemists to explore diverse chemical space. This flexibility enables the synthesis of analogues with tailored properties, such as improved solubility or metabolic stability. Additionally, the phenylmethyl ester group can serve as a pharmacophoric element, contributing to interactions with biological targets through hydrophobic and aromatic stacking interactions.

Recent advances in synthetic chemistry have facilitated the efficient preparation of complex spirocyclic frameworks like 1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester, (4R). Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled the construction of these intricate molecules with high enantioselectivity. These methodologies are crucial for accessing enantiomerically pure compounds, which are often required for optimal biological activity.

The pharmacological potential of 1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester, (4R) has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes and receptors relevant to various diseases. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases and proteases involved in cancer progression. The spirocyclic core's ability to engage multiple binding sites simultaneously could lead to synergistic effects, enhancing therapeutic efficacy.

Moreover, the compound's structural features make it an attractive candidate for development into prodrugs or drug delivery systems. The spirocycle's stability under physiological conditions coupled with its functionalizable nature allows for the design of prodrugs that release active species in vivo. This approach can improve bioavailability and reduce toxicity associated with direct administration of active pharmaceutical ingredients.

The synthesis of 1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester, (4R) involves multi-step organic transformations that highlight the ingenuity of modern synthetic strategies. Key steps include cyclization reactions to form the spirocyclic core followed by functional group interconversions to introduce the carboxylic acid ester and stereochemical centers. These synthetic routes often require careful optimization to achieve high yields and purity levels required for pharmaceutical applications.

In conclusion,1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester, CAS number 1527519-16-9, represents a promising scaffold for drug discovery due to its unique structural features and stereochemical properties. Its rigid spirocyclic core combined with functionalizable side chains offers numerous opportunities for designing bioactive molecules with enhanced binding affinity and selectivity. As research in this area continues to evolve,(4R)-1-Oxa-6-azaspiro[3.5]nonane-6-carboxylic acid, phenylmethyl ester is poised to play a significant role in the development of novel therapeutic agents.